Cas no 531-16-8 ( )
structure
Product Name:
Chemical and Physical Properties
Names and Identifiers
-
- Etioporphyrin III
- 12-tridecen-3-one
- 2,7,12,17-tetraethyl-3,8,13,18-tetramethyl-porphyrin
- Aetioporphyrin
- Aetioporphyrin III
- CTK2A8763
- Etioporphyrin
- Etioporphyrin 3
- Etioporphyrin II
- SCHEMBL200421
- Atioporphyrin III
- Etioporphyrin cento
- NSC-409895
- SCHEMBL842851
- ETIOPORPHYRINIII
- MFCD00058737
- 3,7,12,17-tetraethyl-2,8,13,18-tetramethyl-21,22-dihydroporphyrin
- ETIOPORPHYRIN [MI]
- UNII-YWM7PVC95X
- Q27294745
- 531-16-8
- 1,3,5,8-tetramethyl-2,4,6,7-tetraethylporphine
- 3,8,13,17-tetraethyl-2,7,12,18-tetramethylporphyrin
- 21H,23H-Porphine, 2,7,12,18-tetraethyl-3,8,13,17-tetramethyl-
- 2,7,12,18-tetramethyl-3,8,13,17-tetraethyl-21h,23h-porphine
- YWM7PVC95X
- NSC409895
- 2,7,12,18-Tetraethyl-3,8,13,17-tetramethyl-21H,23H-porphine
- 26608-34-4
-
-
- Inchi: 1S/C32H38N4/c1-9-21-17(5)25-13-26-18(6)23(11-3)31(34-26)16-32-24(12-4)20(8)28(36-32)15-30-22(10-2)19(7)27(35-30)14-29(21)33-25/h13-16,34,36H,9-12H2,1-8H3/b25-13-,26-13-,27-14-,28-15-,29-14-,30-15-,31-16-,32-16-
- InChI Key: SOZGZCJUYXLGOI-UJJXFSCMSA-N
- SMILES: N1C2C=C3C(CC)=C(C)C(C=C4C(CC)=C(C)C(C=C5C(C)=C(CC)C(=CC1=C(CC)C=2C)N5)=N4)=N3 |t:2,10,18,25|
Computed Properties
- Exact Mass: 478.30964723g/mol
- Monoisotopic Mass: 478.30964723g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 36
- Rotatable Bond Count: 4
- Complexity: 727
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.8
- Topological Polar Surface Area: 57.4Ų
Related Literature
-
Nduka Ikpo,Jenna C. Flogeras,Francesca M. Kerton Dalton Trans., 2013,42, 8998-9006
-
L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
531-16-8 ( ) Related Products
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